molecular formula C19H31NO6P- B14592584 Benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate CAS No. 61453-41-6

Benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate

Cat. No.: B14592584
CAS No.: 61453-41-6
M. Wt: 400.4 g/mol
InChI Key: YKPXYPHYVLQURQ-UHFFFAOYSA-M
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Description

Benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate is a complex organic compound characterized by its unique structure, which includes a benzyl group, a dioxolane ring, and a phosphate group

Properties

CAS No.

61453-41-6

Molecular Formula

C19H31NO6P-

Molecular Weight

400.4 g/mol

IUPAC Name

benzyl [4-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(propan-2-ylamino)butyl] phosphate

InChI

InChI=1S/C19H32NO6P/c1-15(2)20-17(12-18-14-23-19(3,4)26-18)10-11-24-27(21,22)25-13-16-8-6-5-7-9-16/h5-9,15,17-18,20H,10-14H2,1-4H3,(H,21,22)/p-1

InChI Key

YKPXYPHYVLQURQ-UHFFFAOYSA-M

Canonical SMILES

CC(C)NC(CCOP(=O)([O-])OCC1=CC=CC=C1)CC2COC(O2)(C)C

Origin of Product

United States

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